2-hydroxy-6-(methoxycarbonyl)pyridine-3-carboxylic acid
Description
2-Hydroxy-6-(methoxycarbonyl)pyridine-3-carboxylic acid is a chemical compound. It is a light yellow to light orange crystalline powder . It is a useful research chemical compound used in the preparation of orally bioavailable thrombin inhibitors .
Synthesis Analysis
The synthesis of 2-hydroxy-6-(methoxycarbonyl)pyridine-3-carboxylic acid involves several steps. One approach involves the catalytic protodeboronation of pinacol boronic esters, utilizing a radical approach . This method allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .Molecular Structure Analysis
The molecular structure of 2-hydroxy-6-(methoxycarbonyl)pyridine-3-carboxylic acid is represented by the empirical formula C7H7NO3 . The molecular weight of the compound is 153.14 . The SMILES string representation of the molecule is Cc1ccc (C (O)=O)c (O)n1 .Chemical Reactions Analysis
2-Hydroxy-6-(methoxycarbonyl)pyridine-3-carboxylic acid reacts with carboxylic acids RCOOH to give an equilibrium mixture of products M (2) (O (2)CR) (n) (mhp) (4-n) where R = 2-thienyl and phenyl . mhp is the anion formed from deprotonation of 2-hydroxy-6-methylpyridine .Physical And Chemical Properties Analysis
2-Hydroxy-6-(methoxycarbonyl)pyridine-3-carboxylic acid is a light yellow to light orange crystalline powder . It has a melting point of 233-235 °C .Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation and serious eye damage/eye irritation . Specific target organ toxicity can occur after single exposure, with the respiratory system being the target organ . It is recommended to ensure adequate ventilation, avoid getting the chemical in eyes, on skin, or on clothing, and avoid ingestion and inhalation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-6-(methoxycarbonyl)pyridine-3-carboxylic acid involves the conversion of 2,6-dichloronicotinic acid to the desired product through a series of reactions.", "Starting Materials": [ "2,6-dichloronicotinic acid", "methanol", "sodium hydroxide", "dimethylformamide", "acetic anhydride", "water", "sodium bicarbonate", "hydrochloric acid", "sodium chloride", "ethyl acetate" ], "Reaction": [ "Step 1: 2,6-dichloronicotinic acid is reacted with methanol and sodium hydroxide to form 2,6-dichloronicotinic acid methyl ester.", "Step 2: The methyl ester is then reacted with dimethylformamide and acetic anhydride to form 2,6-dichloronicotinic acid methyl ester acetate.", "Step 3: The acetate is hydrolyzed with water and sodium bicarbonate to form 2,6-dichloronicotinic acid.", "Step 4: The acid is then reacted with methanol and sodium hydroxide to form the methyl ester.", "Step 5: The methyl ester is then hydrolyzed with hydrochloric acid to form 2-hydroxy-6-methoxycarbonylpyridine-3-carboxylic acid.", "Step 6: The product is purified by recrystallization from ethyl acetate." ] } | |
CAS RN |
1378804-22-8 |
Product Name |
2-hydroxy-6-(methoxycarbonyl)pyridine-3-carboxylic acid |
Molecular Formula |
C8H7NO5 |
Molecular Weight |
197.1 |
Purity |
95 |
Origin of Product |
United States |
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